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Compound of Interest

Compound Name: Maritimetin

Cat. No.: B191794 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide to the proper

disposal procedures for Maritimetin, a hydroxyaurone compound. While specific disposal

information for Maritimetin is not readily available, this guide is based on the safety profiles of

structurally similar compounds, such as flavonoids and other aurones, and established best

practices for chemical waste management.

Maritimetin Chemical and Physical Properties
A summary of key quantitative data for Maritimetin is presented below. Understanding these

properties is essential for safe handling and in assessing potential environmental impact.

Property Value Reference

Molecular Formula C₁₅H₁₀O₆ [1]

Molecular Weight 286.24 g/mol [1]

Appearance Solid [2]

Melting Point 292 °C [1]
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Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Gloves: Wear compatible chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required to prevent skin contact.

In the event of a spill, absorb the material with an inert substance (e.g., sand, vermiculite) and

place it in a sealed container for disposal. Avoid generating dust.

Step-by-Step Disposal Procedure
This procedure outlines the recommended steps for the safe disposal of Maritimetin waste.

Waste Identification and Segregation:

Identify all waste containing Maritimetin. This includes pure compound, solutions, and

contaminated materials (e.g., pipette tips, weighing paper, gloves).

Segregate Maritimetin waste from other chemical waste streams to avoid unintended

reactions. Do not mix with strong oxidizing agents.

Containerization:

Use a designated, leak-proof, and clearly labeled waste container. The container must be

compatible with the chemical nature of the waste.

The label should include "Maritimetin Waste," the primary hazards (if known, based on

similar compounds, e.g., "Irritant," "Environmental Hazard"), and the date of accumulation.

Waste Accumulation:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Do not overfill the container; leave adequate headspace to prevent spills.
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Disposal Request and Pick-up:

Once the container is full or is no longer needed, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.

Follow all institutional and local regulations for hazardous waste disposal. While some

flavonoids are not classified as hazardous, it is best practice to treat all research

chemicals with caution.

Documentation:

Maintain a record of the amount of Maritimetin waste generated and the date of disposal,

in accordance with your laboratory's and institution's policies.

Experimental Protocols
As no specific experimental protocols for the disposal of Maritimetin were found in the

literature, the procedural steps provided above are based on general chemical safety and

waste management principles for non-highly hazardous solid and liquid chemical waste.

Maritimetin Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Maritimetin.
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Caption: Workflow for the proper disposal of Maritimetin waste.
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Disclaimer: This information is intended as a guide and should be used in conjunction with your

institution's specific safety and disposal protocols. Always consult your Environmental Health

and Safety (EHS) office for detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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